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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)aniline

Cat. No.: B035437 Get Quote

Technical Support Center: Scalable Synthesis of
2-(Piperidin-1-ylmethyl)aniline
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the scalable synthesis of 2-(Piperidin-1-ylmethyl)aniline. It

includes frequently asked questions, troubleshooting guides, and detailed experimental

protocols to address common challenges encountered during production.

Frequently Asked Questions (FAQs)
Q1: What is 2-(Piperidin-1-ylmethyl)aniline and what are its primary industrial applications?

A1: 2-(Piperidin-1-ylmethyl)aniline, also known as N-(2-aminobenzyl)piperidine, is a chemical

intermediate. Its structure, incorporating both an aniline and a piperidine moiety, makes it a

valuable building block in the synthesis of pharmaceuticals, particularly as a precursor for

analgesics and anti-inflammatory drugs. It is also utilized in organic synthesis for the creation of

more complex molecules.

Q2: What are the typical physical properties of 2-(Piperidin-1-ylmethyl)aniline?

A2: It is typically a brown liquid with a boiling point of 98-100 °C at 0.5 mmHg.

Q3: What are the recommended storage conditions for 2-(Piperidin-1-ylmethyl)aniline?
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A3: It is recommended to store 2-(Piperidin-1-ylmethyl)aniline at 0 - 8 °C to maintain its

stability and purity.

Q4: What are the main safety hazards associated with 2-(Piperidin-1-ylmethyl)aniline?

A4: The compound is classified with the hazard code Xn, indicating it is harmful. Safety

statements recommend avoiding contact with eyes and ingestion. Appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn when

handling this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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